Metal-free visible-light-induced multi-component reactions of α-diazoesters leading to S-alkyl dithiocarbamates†
Organic Chemistry Frontiers Pub Date: 2022-05-18 DOI: 10.1039/D2QO00311B
Abstract
A metal-free and visible-light-promoted method has been developed for the synthesis of S-alkyl dithiocarbamates through multicomponent reactions of α-diazoesters, amines and CS2. The present transformation could be conveniently performed at room temperature in air by simply using DBU as the additive, in which nitrogen was generated as the only side-product. Interestingly, a series of structurally diverse four-component coupling products with the incorporation of the ring-opening of THF could be rapidly and efficiently obtained when the reaction of α-aryldiazoesters, amines and CS2 was performed in THF.
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